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Compound of Interest

Compound Name: 7-Hydroxyguanine

Cat. No.: B607890 Get Quote

For Immediate Release

Researchers and drug development professionals handling 7-Hydroxyguanine now have a

comprehensive guide to its proper disposal, ensuring laboratory safety and environmental

protection. This document outlines the necessary procedures for the safe handling and

disposal of this purine analog, which is utilized in various research applications. Due to the

limited specific data on 7-Hydroxyguanine's hazardous profile, a cautious approach, treating it

as a potentially hazardous substance, is recommended.

Understanding the Compound: Physicochemical
Properties
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. Below is a summary of the available data for 7-Hydroxyguanine.
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Property Value Reference

CAS Number 16870-91-0 [1]

Molecular Formula C5H5N5O2

Boiling Point 603.8°C at 760 mmHg [1]

Flash Point 319°C [1]

Density 2.31 g/cm³ [1]

Vapor Pressure 3.56E-15 mmHg at 25°C [1]

Solubility No data available [1]

Hazard Assessment and Waste Classification
While a specific hazardous waste classification for 7-Hydroxyguanine is not readily available,

its similarity to other guanine derivatives and its use in biological research necessitate a

conservative approach. It should be handled as a cytotoxic agent. As such, all waste containing

7-Hydroxyguanine must be treated as hazardous waste.

Key Safety Precautions:

Always handle 7-Hydroxyguanine in a designated area, such as a chemical fume hood, to

avoid inhalation of dust.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles,

and chemical-resistant gloves.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of 7-
Hydroxyguanine and contaminated materials.
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Labeling
Temporary Storage Final Disposal

Solid Waste
(e.g., contaminated PPE,
paper towels, empty vials)

Place in a clearly labeled,
sealable, hazardous waste bag.

Liquid Waste
(e.g., solutions containing

7-Hydroxyguanine)

Collect in a designated,
leak-proof, and clearly labeled

hazardous waste container.
(Compatible material: e.g., Polyethylene)

Label must include:
- 'Hazardous Waste'

- 'Cytotoxic'
- '7-Hydroxyguanine'

- Date of accumulation
- Researcher's name and contact

Store in a designated, secure,
and well-ventilated hazardous

waste accumulation area.

Arrange for pickup by the
Environmental Health and Safety (EHS)

office or a licensed
hazardous waste disposal contractor.

Click to download full resolution via product page

Figure 1. Logical workflow for the proper disposal of 7-Hydroxyguanine waste.

Decontamination Procedures
Effective decontamination is critical to prevent unintended exposure and cross-contamination.

For Surfaces and Equipment:

Preparation: Prepare a deactivating solution. A freshly prepared 10% bleach solution

(sodium hypochlorite) is a common and effective choice for many biological and chemical

contaminants.

Application: Liberally apply the deactivating solution to the contaminated surface or

equipment.

Contact Time: Allow for a sufficient contact time, typically at least 15-30 minutes, to ensure

deactivation.

Rinsing: Thoroughly rinse the surface or equipment with water to remove the deactivating

solution.

Final Cleaning: Perform a final cleaning with a standard laboratory detergent.

Waste Disposal: All materials used for decontamination (e.g., paper towels, wipes) must be

disposed of as hazardous waste following the protocol outlined above.
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Spill Management
In the event of a spill, immediate and appropriate action is required to contain the material and

protect personnel.

Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.

Restrict access to the spill site.

Personal Protective Equipment: Don appropriate PPE, including a respirator if the spill

involves a powder.

Containment: For solid spills, carefully cover with an absorbent material designed for

chemical spills. For liquid spills, use absorbent pads or granules to contain the liquid.

Cleanup: Carefully collect the absorbed material and spilled substance using appropriate

tools (e.g., scoop, forceps). Avoid creating dust.

Decontamination: Decontaminate the spill area as described in the "Decontamination

Procedures" section.

Waste Disposal: All spill cleanup materials must be disposed of as hazardous waste.

By adhering to these procedures, laboratories can ensure the safe management and disposal

of 7-Hydroxyguanine, fostering a secure research environment and upholding their

commitment to environmental responsibility. For further guidance, consult your institution's

Environmental Health and Safety (EHS) office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of 7-Hydroxyguanine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607890#7-hydroxyguanine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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